5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole

• Molecular Formula: C10H8FN3O2S
• Molecular Weight: 253.26 g/mol
• IUPAC Name: 5-(4-fluorophenyl)sulfanyl-1-methyl-4-nitroimidazole
• InChI: InChI=1S/C10H8FN3O2S/c1-13-6-12-9(14(15)16)10(13)17-8-4-2-7(11)3-5-8/h2-6H,1H3
• InChI Key: IXNCZYALJRBHNJ-UHFFFAOYSA-N
• SMILES: CN1C=NC(=C1SC2=CC=C(C=C2)F)[N+](=O)[O-]

Description

5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole, also known as FNIM, is a chemical compound that has been the subject of scientific research due to its potential in various fields.

Mechanism of Action

The mechanism of action of 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in bacterial, fungal, and cancer cell growth. 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been shown to inhibit the activity of enzymes such as DNA gyrase and topoisomerase IV in bacteria, and chitin synthase in fungi. In cancer cells, 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been found to inhibit the activity of various signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects
5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been shown to have low toxicity and minimal side effects in vitro and in vivo. In animal studies, 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been found to have no significant adverse effects on body weight, organ weight, or blood parameters. However, further studies are needed to determine the long-term effects of 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole on human health.

Advantages and Limitations for Lab Experiments

5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has several advantages as a research tool, including its potent antibacterial, antifungal, and antitumor activity, low toxicity, and ease of synthesis. However, 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole also has some limitations, including its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole. One area of interest is the development of new derivatives of 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole with improved activity and selectivity against specific bacteria, fungi, and cancer cell types. Another area of research is the investigation of the mechanism of action of 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole and its derivatives, which could lead to the discovery of new targets for drug development. Additionally, the potential use of 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole as a therapeutic agent for bacterial, fungal, and cancer infections should be explored further.
Conclusion
In conclusion, 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole is a chemical compound that has shown promising results in scientific research as an antibacterial, antifungal, and antitumor agent. Its mechanism of action is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in bacterial, fungal, and cancer cell growth. 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has several advantages as a research tool, including its potent activity and low toxicity, but also has some limitations. Further research on 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole and its derivatives is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole can be synthesized through a multi-step process involving the reaction of 4-fluorobenzenethiol with 4-nitroimidazole. The resulting intermediate is then treated with methyl iodide to yield 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole as the final product. The purity and yield of 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole can be improved through various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has been studied for its potential as an antibacterial, antifungal, and antitumor agent. In vitro studies have shown that 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole exhibits potent antibacterial and antifungal activity against various strains of bacteria and fungi. 5-[(4-fluorophenyl)sulfanyl]-4-nitro-1-methyl-1H-imidazole has also been found to inhibit the growth of cancer cells in vitro and in vivo.